Cas no 57393-55-2 (Furan, 3-butyl-)
Furan, 3-butyl- structure
Product Name:Furan, 3-butyl-
CAS No:57393-55-2
MF:C8H12O
MW:124.180282592773
CID:1604174
PubChem ID:12224258
Update Time:2025-04-21
Furan, 3-butyl- Chemical and Physical Properties
Names and Identifiers
-
- Furan, 3-butyl-
- 3-butylfuran
- SBTKGYVVXLMMQE-UHFFFAOYSA-N
- 57393-55-2
- SCHEMBL826916
- DTXSID50481229
-
- Inchi： 1S/C8H12O/c1-2-3-4-8-5-6-9-7-8/h5-7H,2-4H2,1H3
- InChI Key： SBTKGYVVXLMMQE-UHFFFAOYSA-N
- SMILES： O1C=CC(=C1)CCCC
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 71
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Furan, 3-butyl- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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